BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Unveiling a Versatile Scaffold for
Modern Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

methyl 4-ethynyl-2-
Compound Name:

methoxybenzoate
CAS No.: 2170259-96-6
Cat. No.: B6213175

Get Quote

Methyl 4-ethynyl-2-methoxybenzoate is a substituted aromatic compound featuring three key
functional groups: a terminal alkyne, a methoxy ether, and a methyl ester. This unique
combination makes it a highly valuable, albeit specialized, building block for medicinal chemists
and researchers in drug development. The terminal alkyne is particularly significant, serving as
a versatile handle for a variety of coupling reactions, most notably the copper-catalyzed azide-
alkyne cycloaddition ("click chemistry") and Sonogashira cross-coupling reactions. The
methoxy group and the methyl ester modulate the electronic properties and steric profile of the
molecule, influencing its reactivity and potential interactions with biological targets.[1]

It is important to note that as of this writing, a specific CAS number has not been assigned to
methyl 4-ethynyl-2-methoxybenzoate, suggesting it is a novel or less-commercially available
compound.[2] This guide, therefore, serves as a comprehensive technical overview, providing a
reliable synthetic pathway, predicted physicochemical properties based on analogous
structures, and an expert perspective on its potential applications and handling.
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Molecular Characteristics and Physicochemical

Properties

The properties of methyl 4-ethynyl-2-methoxybenzoate can be reliably estimated by

examining its structure and comparing it with well-characterized analogs. The presence of the

polar ester and ether functionalities, combined with the nonpolar aromatic ring and alkyne,

results in a molecule with moderate polarity.

Predicted/Estimated Value

Comparative Data for

Property for Methyl 4-ethynyl-2-
Analogs
methoxybenzoate
Methyl 4-ethynylbenzoate:
Molecular Formula C11H1003][2] C10HsO2[3] Methyl 4-

methoxybenzoate: CoH1003[4]

190.19 g/mol (based on

Methyl 4-ethynylbenzoate:
160.17 g/mol [3] Methyl 4-

Molecular Weight
formula) methoxybenzoate: 166.17
g/mol [4]
Methyl 4-ethynylbenzoate:
CAS Number Not Assigned 3034-86-4[3] Methyl 4-
methoxybenzoate: 121-98-2[4]
) Methyl 4-ethynylbenzoate:
Predicted XlogP 2.3[2]

2.6[5]

Appearance

Predicted: White to off-white

solid

Methyl 4-ethynylbenzoate:
Solid[3] Methyl 4-amino-2-

methoxybenzoate: Solid

Melting Point (°C)

Estimated: 90-110

Methyl 4-ethynylbenzoate: 88-
95[3] Methyl 4-amino-2-
methoxybenzoate: 155-159

Solubility

Predicted: Soluble in organic
solvents like Dichloromethane,
Ethyl Acetate, and Methanol.

Good solubility in organic
solvents is typical for this class

of compounds.[6]
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Strategic Synthesis: The Sonogashira Cross-
Coupling Approach

The most logical and efficient synthetic route to methyl 4-ethynyl-2-methoxybenzoate is the
Sonogashira cross-coupling reaction.[7][8] This palladium- and copper-catalyzed reaction forms
a carbon-carbon bond between a terminal alkyne and an aryl halide. The ideal starting material
for this synthesis is a halogenated precursor, such as methyl 4-bromo-2-methoxybenzoate
(CAS: 139102-34-4) or methyl 4-iodo-2-methoxybenzoate (CAS: 148490-97-5), both of which
are commercially available.[9][10][11] The iodo-substituted precursor is generally more reactive
and often preferred for achieving higher yields under milder conditions.

A common and effective strategy involves the use of a silyl-protected alkyne, such as
ethynyltrimethylsilane (TMS-acetylene). This prevents the self-coupling of the terminal alkyne
(Glaser coupling), a common side reaction.[12] The TMS protecting group is then easily
removed in a subsequent step under mild basic conditions.
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Step 1: Sonogashira Coupling

(Methyl 4-iodo-2-methoxybenzoat69

Ethynyltrimethylsilane
Pd(PPhs)2Cl2 (cat.)
Cul (cat.)
Base (e.g., EtsN)

G/Iethyl 2—methoxy—4—((trimethylsiIyI)ethynyI)benzoata

Step 2: Dgprotection

Base (e.g., K2COs)
Methanol

Methyl 4-ethynyl-2-methoxybenzoate

Click to download full resolution via product page

A two-step synthetic workflow for methyl 4-ethynyl-2-methoxybenzoate.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for Sonogashira

couplings on similar substrates.[13][14]

Step 1: Synthesis of Methyl 2-methoxy-4-((trimethylsilyl)ethynyl)benzoate
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e Reaction Setup: To a dry, oven-flamed Schlenk flask equipped with a magnetic stir bar, add
methyl 4-iodo-2-methoxybenzoate (1.0 eq), bis(triphenylphosphine)palladium(ll) dichloride
(0.02 eq), and copper(l) iodide (0.04 eq).

 Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen).
Repeat this cycle three times to ensure an oxygen-free environment.

e Solvent and Reagent Addition: Add anhydrous and degassed solvent (e.g., tetrahydrofuran
or toluene) followed by an amine base such as triethylamine (EtsN, 2.0-3.0 eq). Stir the
mixture for 10-15 minutes at room temperature.

o Alkyne Addition: Add ethynyltrimethylsilane (1.2-1.5 eq) dropwise to the stirring mixture.

o Reaction: Heat the reaction mixture to the desired temperature (typically 50-70°C) and
monitor the progress by Thin-Layer Chromatography (TLC) until the starting material is
consumed.

e Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with
ethyl acetate and filter through a pad of celite to remove the catalyst residues. Wash the
organic layer with water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate (Na=S0Oa), filter, and
concentrate under reduced pressure. The crude product can be purified by flash column
chromatography on silica gel.

Step 2: Deprotection to Yield Methyl 4-ethynyl-2-methoxybenzoate

» Reaction Setup: Dissolve the purified silyl-protected intermediate from Step 1 in methanol in
a round-bottom flask.

o Base Addition: Add a mild base, such as potassium carbonate (K=2COs, ~2.0 eq).

o Reaction: Stir the mixture at room temperature for 2-4 hours, monitoring the removal of the
TMS group by TLC.

o Work-up: Once the reaction is complete, filter off the base and concentrate the methanol
under reduced pressure.
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Purification: Dissolve the residue in ethyl acetate, wash with water, and dry over anhydrous
Naz=S0a. After filtration and concentration, the final product, methyl 4-ethynyl-2-
methoxybenzoate, is obtained. Further purification by recrystallization or column
chromatography may be performed if necessary.

Structural Characterization

While experimental spectra are not publicly available, the structure of methyl 4-ethynyl-2-

methoxybenzoate can be confirmed using standard spectroscopic techniques. The expected

signals are predictable:

'H NMR: Distinct singlets for the methyl ester protons (~3.9 ppm) and the methoxy protons
(~3.8 ppm) would be expected. The terminal alkyne proton should appear as a sharp singlet
around 3.0-3.5 ppm. The aromatic protons would appear as a set of coupled signals in the
aromatic region (7.0-8.0 ppm).

13C NMR: The spectra would show characteristic peaks for the alkyne carbons (~80-90 ppm),
the ester carbonyl (~165-170 ppm), and the aromatic carbons, in addition to the methyl and
methoxy carbons.[15]

Infrared (IR) Spectroscopy: Key vibrational bands would include a sharp peak for the
terminal alkyne C-H stretch (~3300 cm~1) and the C=C stretch (~2100 cm~1), as well as a
strong C=0 stretch for the ester (~1720 cm™1).

Mass Spectrometry (MS): The molecular ion peak corresponding to the exact mass of
C11H1003 would be observed.

Potential Applications in Research and Drug
Development

The true value of methyl 4-ethynyl-2-methoxybenzoate lies in its potential as a versatile

intermediate in the synthesis of complex molecules.

Potential synthetic applications of the target molecule.

Lead Optimization in Medicinal Chemistry: The methoxy group is a common substituent in
approved drugs, often improving metabolic stability and binding affinity.[16][17] The ethynyl
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group can serve as a metabolic blocking site or as a key interaction point within a protein
binding pocket. This molecule provides a scaffold to explore structure-activity relationships
(SAR) by modifying the three functional groups.

Bioconjugation and Chemical Biology: The terminal alkyne is ideal for "click" chemistry,
allowing for the straightforward attachment of this molecule to biomolecules (peptides,
proteins, nucleic acids) or reporter tags (fluorophores, biotin) that bear an azide group.

Synthesis of Complex Heterocycles: The alkyne can participate in various cyclization
reactions to form complex heterocyclic systems, which are prevalent in many biologically
active compounds.

Pharmaceutical Intermediates: Similar substituted benzoates are crucial intermediates in the
synthesis of Active Pharmaceutical Ingredients (APIs).[6] For instance, they can be
precursors to anti-inflammatory agents, analgesics, or CNS drug candidates.[18]

Safety and Handling Precautions

No specific safety data exists for methyl 4-ethynyl-2-methoxybenzoate. Therefore,

precautions must be based on data from structurally related compounds. Analogs such as

methyl 4-ethynylbenzoate are classified as causing skin and eye irritation, and may cause

respiratory irritation.[3][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat when handling this compound.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents and strong bases.

First Aid: In case of contact, immediately flush the affected area with plenty of water. If
inhaled, move to fresh air. Seek medical attention if irritation or other symptoms persist.

This guide provides a robust framework for the synthesis and utilization of methyl 4-ethynyl-2-

methoxybenzoate. Its versatile structure positions it as a valuable tool for advancing research
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in medicinal chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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